Isoleukotoxin diol

Cytotoxicity Renal Toxicology Lipid Mediators
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H34O4
Molecular Weight 314.5 g/mol
CAS No. 7293-40-5
Cat. No. B15550852
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameIsoleukotoxin diol
CAS7293-40-5
Molecular FormulaC18H34O4
Molecular Weight314.5 g/mol
Structural Identifiers
InChIInChI=1S/C18H34O4/c1-2-3-10-13-16(19)17(20)14-11-8-6-4-5-7-9-12-15-18(21)22/h8,11,16-17,19-20H,2-7,9-10,12-15H2,1H3,(H,21,22)/b11-8-/t16-,17-/m0/s1
InChIKeyCQSLTKIXAJTQGA-BTDPBSJTSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

12,13-DiHOME Overview & Procurement


Isoleukotoxin diol, also known as 12,13-dihydroxy-9Z-octadecenoic acid or 12,13-DiHOME, is the diol metabolite of the cytochrome P450-derived linoleic acid epoxide isoleukotoxin (12,13-EpOME) . It is formed primarily via hydrolysis by soluble epoxide hydrolase (sEH) [1]. As a member of the linoleic acid diol class, it functions as an endogenous lipid mediator with context-dependent roles in cytotoxicity, metabolic regulation, and immune modulation [2]. The compound is commercially available as a research-grade standard, with typical specifications including ≥98% purity and solubility in DMF, DMSO, and ethanol [3].

L Lipid mediator standard for linoleate-diol pathway studies
C Compatible with cytotoxicity, metabolic, and immune-endpoint assays
S Supplied as stable powder; soluble in DMF, DMSO, and ethanol

12,13-DiHOME Substitution Limitations


The linoleic acid diol class exhibits pronounced regioisomer-specific biological activities, precluding generic substitution. While both 12,13-DiHOME (isoleukotoxin diol) and 9,10-DiHOME (leukotoxin diol) share structural similarity as vicinal diols derived from linoleic acid epoxides, they display distinct functional profiles [1]. In adipocyte biology, 12,13-DiHOME demonstrates a more robust inverse association with BMI and is a more potent activator of brown adipose tissue (BAT) thermogenesis [2]. In immune contexts, 12,13-DiHOME uniquely acts as a PPARγ agonist that reduces immune tolerance in dendritic cells, a property not equivalently observed with 9,10-DiHOME [3]. Furthermore, the parent epoxides (isoleukotoxin and leukotoxin) are not viable substitutes as their toxicity profile is entirely dependent on cellular epoxide hydrolase expression, whereas the diols exert direct, sEH-independent cytotoxicity [4]. These regioisomer-specific and metabolism-dependent distinctions mandate careful compound selection based on the experimental endpoint.

Regioisomer
12,13-DiHOME 9,10-DiHOME may not replicate PPARγ-mediated immune modulation or BAT activation potency, as reported regioisomer-specific profiles differ. Regioisomer identity may shift pathway response.
Precursor
12,13-DiHOME Isoleukotoxin (12,13-EpOME) requires cellular sEH expression for toxicity; diol toxicity is sEH-independent and may not transfer directly. Metabolic activation context may alter endpoint interpretation.

12,13-DiHOME Comparative Evidence


Direct Cytotoxicity vs. Parent Epoxide

Isoleukotoxin diol demonstrates direct, sEH-independent cytotoxicity, unlike its parent epoxide isoleukotoxin, which requires cellular epoxide hydrolase for toxicity. In a rabbit renal proximal tubule (RPT) suspension model, an equimolar mixture of the methyl esters of leukotoxin and isoleukotoxin (1 mM) produced no significant cell death, whereas the corresponding diol mixture caused 42% cell death within 6 hours [1].

Diol vs Epoxide Cytotoxicity
Head-to-head
42% cell death vs no significant cell death at 1 mM, 6 h (RPT model)
Supports sEH-independent cytotoxicity endpoint review
Rabbit RPT suspension; LDH release assay
Cytotoxicity Renal Toxicology Lipid Mediators

sEH-Independent Toxicity

Isoleukotoxin diol is toxic to both sEH-expressing and control Sf21 cells, whereas isoleukotoxin is only toxic to cells containing sEH. This demonstrates that the diol's toxicity is independent of enzymatic conversion, unlike the epoxide .

sEH Independence
Head-to-head
Toxic to both sEH-expressing and lacZ-control Sf21 cells
Reported direct bioactivity independent of enzymatic conversion
Sf21 insect cell model; qualitative difference
Epoxide Hydrolase Cellular Toxicity Lipid Metabolism

MCF-7 Proliferation vs. 9,10-DiHOME

Both isoleukotoxin diol (i-LTX-diol) and leukotoxin diol (LTX-diol) stimulate MCF-7 human breast cancer cell proliferation with equivalent potency. A synthetic mixture of the two isomers was separated by HPLC, and each isomer stimulated MCF-7 cell proliferation at p < 0.001 [1].

MCF-7 Proliferation
Head-to-head
Equivalent proliferation stimulation vs 9,10-DiHOME (p < 0.001)
Supports cell-model endpoint review for endocrine disruption studies
MCF-7 human breast cancer cell line in vitro
Endocrine Disruption Breast Cancer Cell Proliferation

PPARγ Agonism and Immune Tolerance

12,13-DiHOME (isoleukotoxin diol) acts as a PPARγ agonist in human dendritic cells, altering expression of PPARγ-regulated genes and reducing immune tolerance [1]. This activity is not prominently reported for 9,10-DiHOME, suggesting regioisomer-specific immunomodulatory effects.

PPARγ Agonism
Reported
Alters PPARγ-regulated gene expression; reduces Treg cells
Supports immune tolerance pathway-response context
Human dendritic cells; 9,10-DiHOME not equivalently reported
Immunology PPARγ Asthma

Brown Adipose Tissue Activation

12,13-DiHOME is inversely associated with BMI and directly activates brown adipose tissue (BAT), increasing fatty acid uptake and improving systemic metabolism [1]. While 9,10-DiHOME also shows inverse BMI association, 12,13-DiHOME has been more extensively characterized as a BAT activator and lipokine [2].

BAT Activation
Reported
Inversely associated with BMI; increases BAT fatty acid uptake
Supports metabolic model-response context for thermogenesis studies
Human cohort and mouse BAT assay evidence
Metabolism Brown Adipose Tissue Obesity

Stability vs. Epoxide Precursor

Isoleukotoxin diol exhibits improved stability compared to its epoxide precursor isoleukotoxin, which is prone to hydrolysis and rearrangement. The diol is supplied as a stable powder for storage at -20°C and is soluble in DMF, DMSO, and ethanol [1]. This enhanced stability facilitates handling in long-term studies and formulation development.

Stability Profile
Data to verify
Stable powder at -20°C; soluble in DMF, DMSO, ethanol (20 mg/mL)
May support formulation and long-term study planning
Supplier-reported; class-level diol stability inference
Formulation Stability Procurement

12,13-DiHOME Research Applications


sEH-Independent Cytotoxicity Studies

Isoleukotoxin diol is the preferred compound for investigating linoleic acid metabolite toxicity in systems where epoxide hydrolase expression is absent or variable, as it exerts direct, sEH-independent cytotoxic effects [1]. This is critical for in vitro models using cell lines that lack sEH or for in vivo studies where metabolic activation may be inconsistent.

BAT Activation and Obesity Studies

12,13-DiHOME is the most extensively validated lipokine for BAT activation studies. Its inverse association with BMI and ability to stimulate fatty acid uptake in brown adipocytes make it a key tool for metabolic syndrome and obesity research [2]. Procurement of high-purity 12,13-DiHOME is essential for reproducible in vivo thermogenesis assays.

PPARγ-Mediated Immune Tolerance

The unique PPARγ agonist activity of 12,13-DiHOME in human dendritic cells positions it as a critical tool for investigating the gut-immune axis and early-life asthma pathogenesis [3]. Studies on neonatal microbiome-driven immune tolerance should utilize 12,13-DiHOME rather than other linoleic acid diols.

Endocrine Disruption in MCF-7 Cells

Both 12,13-DiHOME and 9,10-DiHOME stimulate MCF-7 cell proliferation with equivalent potency, making either suitable for endocrine disruption screens [4]. However, 12,13-DiHOME is the specific metabolite of isoleukotoxin and should be selected when studying the metabolic pathway from isoleukotoxin to its diol.

Application
Selection Property
Validation Focus
sEH-independent cytotoxicity studies
Direct diol bioactivity context
Cytotoxicity endpoint review without metabolic activation
BAT activation and metabolic research
Lipokine BAT-activation assay context
Model-response interpretation for thermogenesis
PPARγ-mediated immune tolerance studies
Regioisomer-specific PPARγ activity review
Gut-immune axis pathway-response interpretation
MCF-7 cell-model endocrine studies
Cell-model endpoint review context
Proliferation endpoint interpretation for endocrine disruption

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

45 linked technical documents
Explore Hub


Quote Request

Request a Quote for Isoleukotoxin diol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.